3,4,5-Tribromobenzoic acid
Overview
Description
3,4,5-Tribromobenzoic acid is a chemical compound with the molecular formula C7H3Br3O2 . It has an average mass of 358.810 Da and a monoisotopic mass of 355.768280 Da .
Molecular Structure Analysis
3,4,5-Tribromobenzoic acid contains a total of 15 bonds, including 12 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aromatic), and 1 hydroxyl group .Physical And Chemical Properties Analysis
3,4,5-Tribromobenzoic acid has a density of 2.4±0.1 g/cm3, a boiling point of 402.3±45.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.0 mmHg at 25°C . It has an enthalpy of vaporization of 68.9±3.0 kJ/mol and a flash point of 197.1±28.7 °C . The index of refraction is 1.670, and the molar refractivity is 56.3±0.3 cm3 . It has 2 H bond acceptors, 1 H bond donor, and 1 freely rotating bond .Scientific Research Applications
Organic Synthesis
3,4,5-Tribromobenzoic acid is a useful fragment in organic synthesis . It can be used as a building block for creating more complex organic compounds. The bromine atoms on the benzoic acid ring can be replaced with other functional groups, allowing for a wide range of chemical transformations .
Coordination Chemistry
In coordination chemistry, 3,4,5-Tribromobenzoic acid can act as a ligand, binding to a central metal atom to form a coordination complex . The bromine atoms can donate electron pairs to the metal atom, forming coordinate bonds .
Preparation of Pentabromobenzoic Acid (PBA)
3,4,5-Tribromobenzoic acid is a byproduct in the synthesis of pentabromobenzoic acid (PBA), a compound with its own set of applications . The bromination of benzoic acid using 1.3-dibromoisocyanuric acid in concentrated H2SO4 solution is an efficient method for the preparation of PBA .
Crystallography
The molecular structure and crystal packing of compounds related to 3,4,5-Tribromobenzoic acid, such as PBA, have been studied using single-crystal X-ray diffractometry . This research provides insights into the patterns of hydrogen bonding and halogen bonding in the solid state .
Luminescent Coordination Compounds
3,4,5-Tribromobenzoic acid and related compounds like PBA have been tested as ligands in the design of new lanthanide luminescent coordination compounds . These compounds are expected to be highly luminescent due to the “heavy atom” effect and multi-photon relaxation suppression .
Antioxidant Research
Although not directly related to 3,4,5-Tribromobenzoic acid, compounds with similar structures, such as trans-3,4,5-methoxycinnamamides, have been studied for their antioxidant effects . This suggests potential avenues for future research into the antioxidant properties of 3,4,5-Tribromobenzoic acid and related compounds .
properties
IUPAC Name |
3,4,5-tribromobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Br3O2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDZOUVAHFWHQEL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Br)Br)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Br3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30332487 |
Source
|
| Record name | 3,4,5-Tribromobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30332487 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.81 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4,5-Tribromobenzoic acid | |
CAS RN |
618-74-6 |
Source
|
| Record name | 3,4,5-Tribromobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30332487 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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